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Compound of Interest

Compound Name: PROPYLENE GLYCOL LAURATE

Cat. No.: B1180791 Get Quote

Essential Safety Protocols for Handling Propylene
Glycol Laurate
This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Propylene Glycol Laurate.

Adherence to these procedural guidelines is critical for ensuring personal safety and proper

environmental management.

Personal Protective Equipment (PPE)
When handling Propylene Glycol Laurate, the use of appropriate personal protective

equipment is mandatory to minimize exposure and ensure safety. The following table

summarizes the recommended PPE.
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Body Part Recommended Protection
Standards and
Specifications

Eyes/Face
Tightly fitting safety goggles

with side-shields.

Must conform to EN 166 (EU)

or be NIOSH (US) approved.

[1][2][3]

Hands Chemical-impermeable gloves.

Gloves must be inspected

before use and satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[1][3] Nitrile, neoprene,

or rubber are suitable

materials.[4]

Body

Fire/flame resistant and

impervious clothing; long

sleeves.[1][2][3][5]

Wear suitable protective

clothing to prevent skin

contact.[1][3]

Respiratory

Full-face respirator or a

NIOSH/MSHA-approved

respirator with a HEPA

cartridge.

To be used if exposure limits

are exceeded, if irritation

occurs, or in areas with

inadequate ventilation.[1][2][3]

[4][5]

Operational Plan: Step-by-Step Handling
Procedures
To ensure safe handling of Propylene Glycol Laurate, the following procedural steps must be

followed:

Ventilation: Always handle the substance in a well-ventilated area to minimize inhalation of

vapors or mists.[1][3]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

[3]

Use Appropriate Tools: Employ non-sparking tools to prevent ignition sources.[1][3]
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Prevent Static Discharge: Implement measures to prevent fire caused by electrostatic

discharge.[1][3]

Personal Hygiene: Wash hands thoroughly after handling the substance.[1][4]

Storage: Store Propylene Glycol Laurate in a tightly closed container in a dry, cool, and

well-ventilated place.[1][3][6] Keep it stored away from incompatible materials such as strong

oxidizers.[6]

Emergency Plan: Accidental Release Measures
In the event of a spill or leak, immediate and appropriate action is required to mitigate risks.

Evacuate: Evacuate all non-essential personnel from the spill area to a safe location.[1][2][3]

Ignition Sources: Remove all potential sources of ignition from the vicinity of the spill.[1][2][3]

Don PPE: Before addressing the spill, ensure you are wearing the appropriate personal

protective equipment as detailed in the table above.[1][2][3][5]

Containment: Prevent the further spread of the spill. Use absorbent, inert materials such as

sand, earth, or commercial spill absorbents to contain the liquid.[5][7] Do not allow the

chemical to enter drains or waterways.[1][2][3]

Collection: Collect the spilled material using spark-proof tools and place it into suitable,

closed, and properly labeled containers for disposal.[1][2][3]

Decontamination: After the material has been collected, clean the affected area thoroughly.

Disposal Plan: Waste Management
Proper disposal of Propylene Glycol Laurate and its containers is crucial to avoid

environmental contamination.

Chemical Disposal: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[1] Always dispose of

contents and containers at an appropriate treatment and disposal facility in accordance with

all applicable local, state, and federal laws and regulations.[1][2][4]
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Environmental Precautions: Avoid releasing the chemical into the environment.[1][2]

Contaminated Packaging: Containers can be triple-rinsed (or the equivalent) and then

offered for recycling or reconditioning.[1] Alternatively, the packaging can be punctured to

render it unusable for other purposes and then disposed of in a sanitary landfill.[1]
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Caption: Workflow for the safe handling and disposal of Propylene Glycol Laurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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